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Compound of Interest

Compound Name: Methyl adipoyl! chloride

Cat. No.: B057644

Technical Support Center: Methyl Adipoyl
Chloride

This technical support guide is designed for researchers, scientists, and drug development
professionals. It provides essential information on the stability and storage of methyl adipoyl
chloride, along with troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQSs)

Q1: What is methyl adipoyl chloride and what are its primary characteristics?

Methyl adipoyl chloride (also known as Methyl 6-chloro-6-oxohexanoate) is a chemical
intermediate with the molecular formula C7H11CIOs. It is a moisture-sensitive liquid that is
highly reactive.[1] Due to its reactivity, it is a valuable reagent in organic synthesis, particularly
for creating polymers and other complex molecules.

Q2: What are the recommended storage conditions for methyl adipoyl chloride to ensure its
stability?

To maintain its integrity, methyl adipoyl chloride should be stored in a tightly sealed container
in a cool, dry, and well-ventilated area.[2][3][4] Storage under an inert atmosphere, such as
nitrogen or argon, is highly recommended to prevent degradation from atmospheric moisture.
[3] Some suppliers also recommend refrigeration.[3]
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Q3: What materials and substances are incompatible with methyl adipoyl chloride?

Methyl adipoyl chloride is incompatible with a range of substances. Contact with these should
be strictly avoided to prevent hazardous reactions:

Water: Reacts violently to produce hydrochloric acid.[5][6]

Alcohols: Reacts vigorously.[4][5]

Bases (e.g., amines, sodium hydroxide): Reacts strongly.[4][5][7]

Strong oxidizing agents.[2][4][7]
Q4: What are the primary signs of degradation of methyl adipoyl chloride?

Visual signs of degradation can include a change in color or the appearance of cloudiness. The
presence of fumes when opening the container is a strong indicator of a reaction with moisture
in the air, leading to the formation of hydrogen chloride gas.[8] This gives off a sharp, acrid
smell.

Q5: What are the hazardous decomposition products of methyl adipoyl chloride?

Upon decomposition, particularly under fire conditions, methyl adipoyl chloride can release
irritating and toxic fumes and gases.[2][9] These include carbon monoxide (CO), carbon dioxide
(CO2), and hydrogen chloride (HCI) gas.[3][8]

Troubleshooting Guide
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Problem

Possible Cause

Troubleshooting Steps

Fuming upon opening the

container

Exposure to atmospheric

moisture.

Immediately handle the
reagent in a fume hood. Purge
the container headspace with
a dry inert gas (e.g., nitrogen
or argon) before resealing
tightly. For future use, consider

handling in a glovebox.

Poor or no reaction yield

Degradation of methyl adipoyl
chloride due to improper

storage or handling.

1. Verify Reagent Quality: If
possible, analyze the reagent
for purity. 2. Use a Fresh
Bottle: Repeat the experiment
with a new, unopened bottle of
methyl adipoyl chloride. 3.
Ensure Anhydrous Conditions:
Rigorously dry all glassware
(oven-dried or flame-dried) and

use anhydrous solvents.[6][10]

Inconsistent experimental

results

Partial hydrolysis of the

reagent.

Small amounts of moisture can
lead to partial hydrolysis,
creating impurities that affect
the reaction. It is crucial to
handle the reagent under
strictly anhydrous conditions
for every use. Consider
aliquoting the reagent into
smaller, single-use containers
under an inert atmosphere to
avoid repeated opening of the

main stock bottle.

Formation of a solid precipitate

in the reagent bottle

Hydrolysis to adipic acid

monomethyl ester.

The reagent has likely been
compromised by moisture. It is
not recommended for use in
reactions where high purity is

required.
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Stability and Physical Properties

The following table summarizes key data for methyl adipoyl chloride. Please note that

specific stability data, such as degradation rates under various conditions, is not widely

published. The stability is highly dependent on the storage and handling conditions.

Property Value Reference
Molecular Formula C7H11ClOs3

Molecular Weight 178.61 g/mol

Appearance Clear, pale yellow liquid [1]

Boiling Point 76 °C at 0.8 mmHg [1]

Density 1.148 g/mL at 25 °C

. > 110 °C (> 230 °F) - closed (1]

cup

Storage Temperature

Room temperature, under inert

atmosphere

[1]

Moisture Sensitivity

Highly sensitive; reacts

violently with water

[1]5]

Experimental Protocols

Protocol for Handling and Dispensing Methyl Adipoyl Chloride

This protocol outlines the procedure for safely handling methyl adipoyl chloride to minimize

exposure and prevent degradation.

e Preparation:

o Ensure all glassware is thoroughly dried in an oven at a minimum of 125°C overnight and

cooled in a desiccator or under a stream of dry inert gas.[10]

o Work in a certified chemical fume hood.
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o Have appropriate personal protective equipment (PPE) on, including safety goggles, a
face shield, and chemical-resistant gloves.

 Inert Atmosphere:

o Before opening, allow the reagent container to equilibrate to the ambient temperature of
the laboratory to prevent condensation.

o Use a Schlenk line or a glovebox to handle the reagent under a positive pressure of an
inert gas (nitrogen or argon).

» Dispensing:
o Use a clean, dry syringe or cannula to transfer the liquid.

o If using a syringe, ensure it is purged with inert gas multiple times before drawing the
liquid.

o Transfer the desired amount to the reaction vessel, which should also be under an inert
atmosphere.

o Storage after Use:
o Purge the headspace of the original container with inert gas before tightly resealing.

o Wrap the cap and neck of the bottle with Parafilm® for an extra layer of protection against
moisture ingress.

o Store the container in a designated, dry location away from incompatible materials.

Visualizations
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Caption: Factors influencing the stability of methyl adipoyl chloride.
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Caption: Troubleshooting workflow for experiments with methyl adipoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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